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Compound of Interest

Compound Name: Sisamine

Cat. No.: B1228274

These application notes provide a detailed protocol for the quantification of sesamin in sesame
seeds and oil using High-Performance Liquid Chromatography (HPLC). This method is
intended for researchers, scientists, and professionals in the field of drug development and
natural product analysis.

Introduction

Sesamin, a major lignan found in sesame seeds (Sesamum indicum L.), is known for its
various physiological activities, including antioxidant and anti-inflammatory properties. Accurate
guantification of sesamin is crucial for the quality control of sesame-based products and for
research into its pharmacological effects. This document outlines a validated reversed-phase
HPLC (RP-HPLC) method for the reliable determination of sesamin content.

Experimental Protocols
Materials and Reagents

e Sesamin standard (=98% purity)
e Methanol (HPLC grade)
o Water (HPLC grade)

e n-Hexane (analytical grade)
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Chloroform (analytical grade)

Acetonitrile (HPLC grade)

Sesame seed or oil samples

0.45 um syringe filters

Instrumentation

o High-Performance Liquid Chromatography (HPLC) system equipped with:

o

Quaternary or binary pump

o

Autosampler

Column oven

[¢]

[¢]

UV-Vis or Diode Array Detector (DAD)
e Analytical balance

 Ultrasonic bath

» Vortex mixer

o Centrifuge

Sample Preparation

» Grind the sesame seeds into a fine powder using a blender.
e Accurately weigh 5.0 g of the powdered sesame seeds into an extraction thimble.

o Place the thimble in a Soxhlet apparatus and extract with 50 mL of n-hexane for 6-8 hours to
defat the sample.[1]

o After extraction, the defatted seed material is removed from the thimble and any residual
solvent is allowed to evaporate.
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e The oil extract can be collected and weighed for lignan analysis.[1]

e Dissolve a known amount (approximately 1 g) of the extracted oil in 10 mL of chloroform in a
20 mL volumetric flask.[1]

« Fill the flask to the mark with methanol and mix thoroughly using a vortex mixer.[1]
 Dilute the solution 10-fold with methanol.[1]
« Filter the final solution through a 0.45 pm syringe filter into an HPLC vial before analysis.[1]

o Accurately weigh approximately 0.010 g of the sesame oil sample into a 10 mL volumetric
flask.

e Add n-hexane to the flask to make up the final volume to 10.00 mL.

e Filter the solution through a 0.45 pm syringe filter into an HPLC vial.

Standard Preparation

e Stock Solution: Accurately weigh 10 mg of sesamin standard and dissolve it in 10 mL of
methanol to obtain a stock solution of 1000 pg/mL.

o Working Standards: Prepare a series of working standard solutions by diluting the stock
solution with methanol to achieve concentrations ranging from 6.25 pg/mL to 200 pg/mL
(e.g., 200, 100, 50, 25, 12.5, 6.25 pug/mL).[2]

 Filter each standard solution through a 0.45 pm syringe filter into an HPLC vial.

Chromatographic Conditions

The separation and quantification of sesamin are performed using a reversed-phase HPLC
method with the following parameters:
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Parameter Condition

C18 reversed-phase column (e.g., 250 mm x 4.6

Column
mm, 5 um particle size)[3]
Mobile Phase Methanol: Water (80:20, v/v)[2]
Flow Rate 1.0 mL/min[2]
Injection Volume 10 pL[4]
Column Temperature 30 °C[2]
Detection UV at 287 nm[2]
Run Time Approximately 15-20 minutes

Method Validation

The described HPLC method should be validated to ensure its accuracy, precision, and
reliability. Key validation parameters are summarized in the table below.
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Validation Parameter

Typical Acceptance Criteria/lResults

Linearity (R?)

R2 > 0.999 over the concentration range of the

calibration curve.[4]

Retention Time (RT)

The retention time for sesamin is typically
around 5-7 minutes under the specified

conditions.[4]

Limit of Detection (LOD)

The lowest concentration of analyte that can be

reliably detected.

Limit of Quantification (LOQ)

The lowest concentration of analyte that can be
quantified with acceptable precision and

accuracy. A reported LOQ for sesamin is 75
Ho/L.[1][5][6]

Precision (RSD%)

Intra-day and inter-day precision should be less
than 2%.

Accuracy (Recovery %)

Recovery should be within the range of 98-
102%.

Data Presentation

The quantitative data for the HPLC method validation for sesamin are summarized in the

following table.

Parameter

Value

Linearity (R?)

>0.999

Concentration Range

6.25 - 200 pg/mL

Retention Time (RT) ~ 6.5 min

Limit of Quantification (LOQ) 75 pg/L

Precision (RSD%) <2%

Accuracy (Recovery %) 98 - 102%
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Visualization
Experimental Workflow

The overall workflow for the quantification of sesamin using HPLC is depicted in the following
diagram.

Caption: Workflow for Sesamin Quantification by HPLC.

Logical Relationship of Chromatographic Parameters

The following diagram illustrates the relationship between the key parameters in the HPLC
method.

Caption: Key Parameters in HPLC Analysis of Sesamin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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